Cas no 50715-02-1 (triacontylbenzene)

• Product Name: triacontylbenzene
• CAS No: 50715-02-1
• MF: C₃₆H₆₆
• MW: 498.909251689911
• CID: 1568810
• PubChem ID: 14228598
• Update Time: 2025-04-21

triacontylbenzene Chemical and Physical Properties

Names and Identifiers

• triacontylbenzene
• benzene, triacontyl-
• LogP
• 50715-02-1
• DTXSID601316199
• RNLHVNMGMAMAHJ-UHFFFAOYSA-N

• Inchi： 1S/C36H66/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-30-33-36-34-31-29-32-35-36/h29,31-32,34-35H,2-28,30,33H2,1H3
• InChI Key： RNLHVNMGMAMAHJ-UHFFFAOYSA-N
• SMILES： C(CCCCCCCCCCCCCCC)CCCCCCCCCCCCCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 498.51678
• Monoisotopic Mass: 498.516452105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 36
• Rotatable Bond Count: 29
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 18.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0